Cas no 1334147-80-6 (1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 1334147-80-6
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5217362
• Update Time: 2025-06-11

1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one
• Ethanone, 1-[2,2'-bipyrrolidin]-1-yl-
• 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C10H18N2O/c1-8(13)12-7-3-5-10(12)9-4-2-6-11-9/h9-11H,2-7H2,1H3
• InChI Key： LAQOEMMPVRTAGE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC1C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 0.4
• Topological Polar Surface Area: 32.299

Additional information on 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one

Professional Introduction to 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one (CAS No. 1334147-80-6)

1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one, with the CAS number 1334147-80-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a unique structural framework comprising two pyrrolidine moieties linked through an ethyl ketone group. Its molecular architecture has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.

The compound’s dual-pyrrolidine core makes it an intriguing scaffold for designing molecules with enhanced binding affinity and selectivity. In recent years, there has been a surge in research focusing on the exploration of such multicyclic systems, as they often exhibit superior pharmacological properties compared to their monocyclic counterparts. The presence of nitrogen atoms in both pyrrolidine rings not only contributes to the compound’s overall basicity but also facilitates hydrogen bonding interactions, which are crucial for receptor binding and drug-receptor interactions.

One of the most compelling aspects of 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one is its versatility as a building block in synthetic chemistry. Researchers have leveraged this compound to develop libraries of derivatives with tailored pharmacological profiles. For instance, modifications at the ketone group or the pyrrolidine nitrogen atoms can lead to compounds with enhanced solubility, metabolic stability, or target specificity. Such structural diversification is essential for optimizing drug candidates and improving their therapeutic efficacy.

In the realm of medicinal chemistry, this compound has been explored as a precursor for potential treatments targeting neurological disorders. The pyrrolidine scaffold is well-documented for its role in modulating neurotransmitter systems, making it a promising candidate for drugs aimed at conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have highlighted the compound’s ability to interact with various enzymes and receptors, suggesting its potential as an allosteric modulator or a scaffold for covalent drug design.

The synthesis of 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps typically include reductive amination or condensation reactions to form the pyrrolidine rings, followed by coupling reactions to introduce the ethyl ketone moiety. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing the environmental footprint of producing this compound.

The pharmacokinetic properties of 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one are another area of active investigation. Studies have demonstrated that modifications to its structure can significantly influence its absorption, distribution, metabolism, and excretion (ADME) profiles. For example, introducing fluorine atoms into the pyrrolidine rings has been shown to enhance metabolic stability while maintaining biological activity. Such insights are critical for translating preclinical findings into clinical success.

The computational modeling of this compound has also played a pivotal role in understanding its behavior at both molecular and cellular levels. Molecular dynamics simulations have provided valuable insights into how 1-[2-(Pyrrolidin-2-yl)pyrrolidin-1-yl]ethan-1-one interacts with biological targets such as enzymes and receptors. These simulations have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions, thereby accelerating the drug discovery process.

In conclusion, 1-[2-(Pyrролидиннннннннннннннннннн)pyрroлидинnнnнnнn)ethannноne (CAS No.1334147-80-6) is a versatile и многообещающее compounnnd в области фармакогемии и биоорганического синтеза. Its unique structural features и широкие возможности для модификации make it an invaluable scaffold for developing novel therapeutic agents targeting various diseases.